Dibenzylideneacetone
Dibenzylideneacetone
Dibenzylideneacetone or dibenzalacetone, often abbreviated dba, is an organic compound with the formula C17H14O. It is a bright-yellow solid insoluble in water, but soluble in ethanol. Dibenzylideneacetone is used as a sunscreen component and as a ligand in organometallic chemistry, for instance in tris(dibenzylideneacetone)dipalladium(0). In this case, it is a labile ligand that is easily displaced by stronger ligands like triphenylphosphine, hence it serves a useful entry point into palladium(0) chemistry. (L2096)
Brand Name:
Vulcanchem
CAS No.:
35225-79-7
VCID:
VC21196857
InChI:
InChI=1S/C17H14O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-14H/b13-11+,14-12+
SMILES:
C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2
Molecular Formula:
C17H14O
Molecular Weight:
234.29 g/mol
Dibenzylideneacetone
CAS No.: 35225-79-7
Cat. No.: VC21196857
Molecular Formula: C17H14O
Molecular Weight: 234.29 g/mol
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Specification
| Description | Dibenzylideneacetone or dibenzalacetone, often abbreviated dba, is an organic compound with the formula C17H14O. It is a bright-yellow solid insoluble in water, but soluble in ethanol. Dibenzylideneacetone is used as a sunscreen component and as a ligand in organometallic chemistry, for instance in tris(dibenzylideneacetone)dipalladium(0). In this case, it is a labile ligand that is easily displaced by stronger ligands like triphenylphosphine, hence it serves a useful entry point into palladium(0) chemistry. (L2096) |
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| CAS No. | 35225-79-7 |
| Molecular Formula | C17H14O |
| Molecular Weight | 234.29 g/mol |
| IUPAC Name | (1E,4E)-1,5-diphenylpenta-1,4-dien-3-one |
| Standard InChI | InChI=1S/C17H14O/c18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-14H/b13-11+,14-12+ |
| Standard InChI Key | WMKGGPCROCCUDY-PHEQNACWSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2 |
| SMILES | C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2 |
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